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Compound of Interest

Compound Name: Glycocyamine-d2

Cat. No.: B1511430

Glycocyamine-d2: A Technical Guide for
Researchers

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological
significance, and analytical methodologies related to Glycocyamine-d2 (Guanidinoacetic acid-
d2). As a stable isotope-labeled internal standard, Glycocyamine-d2 is a critical tool in
metabolic research and clinical diagnostics, particularly in studies involving creatine
biosynthesis and related disorders.

Core Chemical Properties

Glycocyamine-d2 is the deuterium-labeled form of Glycocyamine, an endogenous compound
and a direct precursor to creatine. The incorporation of two deuterium atoms on the alpha-
carbon provides a distinct mass shift, making it an ideal internal standard for mass
spectrometry-based quantification.[1][2]

Chemical Identifiers

The following table summarizes the key chemical identifiers for Glycocyamine-d2.
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Identifier Value Source
CAS Number 1173020-63-7 [3][4]
Chemical Name 2---INVALID-LINK--acetic acid [3114]

Guanidinoacetic acid-d2,
Synonyms . . . [1]
Guanidineacetic--d2 Acid

Molecular Formula C3HsD2N30:2 [5]

INChl=1S/C3H7N302/c4-
InChl 3(5)6-1-2(7)8/h1H2,(H,7,8) [3][4]
(H4,4,5,6)/i1D2

BPMFZUMJYQTVII-
InChliKey [31[4]
DICFDUPASA-N

SMILES [2H]C([2H])(N=C(N)N)C(0)=0  [3][4]

Physicochemical Properties

Key physicochemical properties of Glycocyamine-d2 are presented below. Data for its non-
deuterated counterpart, Glycocyamine, are included for comparison where specific data for the
deuterated form is not readily available.

Property Value Source
Molecular Weight 119.12 g/mol [3B1141[5]
Appearance White to off-white solid powder  [1][3]
Purity >98% t0 99.90% [11[3]
] ] 300 °C (for non-deuterated
Melting Point [6]
form)

Dry, dark at -20°C for 21 year.
Storage Solutions: -80°C (6 months), [11[3]
-20°C (1 month).
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Solubility

Solubility is a critical parameter for the preparation of stock solutions and experimental buffers.
The data, primarily reported for the non-deuterated form, is summarized below.

Solvent Solubility Source
Water 1 mg/mL (with sonication) [1]
PBS (pH 7.2) ~10 mg/mL [7]
DMSO Slightly soluble [7]
Dimethylformamide (DMF) Slightly soluble [7]

Note: Solubility can vary between sources. It is recommended to perform small-scale solubility
tests before preparing large-volume stock solutions.

Biological Significance and Signhaling Pathways

Glycocyamine is a central metabolite in the biosynthesis of creatine, a vital molecule for cellular
energy homeostasis, particularly in tissues with high energy demands like muscle and brain.[7]
[8] The pathway involves two key enzymatic steps. Glycocyamine-d2, being chemically
identical in its biological interactions, follows the same pathway and is thus an excellent tracer
for studying this process.

o Formation of Glycocyamine: In the kidneys, the enzyme L-arginine:glycine
amidinotransferase (AGAT) catalyzes the transfer of a guanidino group from L-arginine to
glycine, forming glycocyamine and L-ornithine.[9]

» Methylation to Creatine: Glycocyamine is then transported to the liver, where it is methylated
by S-adenosyl-L-methionine (SAM) in a reaction catalyzed by guanidinoacetate N-
methyltransferase (GAMT) to produce creatine.[9]

Deficiencies in the AGAT or GAMT enzymes lead to cerebral creatine deficiency syndromes,
which can be diagnosed by quantifying the levels of glycocyamine and creatine in biological
fluids.[7][10]
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Fig. 1: Creatine Biosynthesis Pathway
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Experimental Data and Analysis

As a stable isotope-labeled standard, the primary application of Glycocyamine-d2 is in
quantitative analysis using mass spectrometry and NMR.

Mass Spectrometry

The expected mass of the [M+H]* ion for Glycocyamine-d2 is approximately 120.13 g/mol , a
+2 Da shift from the unlabeled compound (118.11 g/mol ). Tandem mass spectrometry
(MS/MS) would be used to monitor specific parent-daughter ion transitions for highly selective
quantification.

Note: Specific mass spectral data for Glycocyamine-d2 is typically proprietary and provided
with the Certificate of Analysis (CoA) from the manufacturer. For reference, the MS/MS data for
unlabeled Glycocyamine ([M+H]* = 118.0) shows major fragments at m/z 76.1 and 101.0.[11]

NMR Spectroscopy

IH NMR is used to confirm the identity and purity of the compound. For Glycocyamine-d2, the
signal corresponding to the alpha-carbon protons (CH2) would be absent. In unlabeled
Glycocyamine, this signal appears as a singlet at approximately 3.79 ppm in D20.[12] The
presence of deuterium at this position confirms the isotopic labeling.

Note: A representative *H NMR spectrum for Glycocyamine-d2 is available from suppliers
such as MedChemExpress upon request or with product purchase.[1] A study on GAMT
deficient patients identified a characteristic doublet resonance for GAA at 3.98 ppm in urine at
pH 2.50 using *H NMR.[13]

Experimental Protocols

Glycocyamine-d2 is primarily used as an internal standard in quantitative analytical methods.
Below is a detailed protocol for the simultaneous determination of Glycocyamine (GAA) and
creatine in plasma, adapted from published literature, which demonstrates a typical application.
[3][14]

Quantification of Glycocyamine in Plasma by LC-MS/MS

This method is suitable for the diagnosis of creatine deficiency syndromes.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1511430?utm_src=pdf-body
https://www.benchchem.com/product/b1511430?utm_src=pdf-body
https://www.benchchem.com/product/b1511430?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/763
https://www.benchchem.com/product/b1511430?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_352-97-6_1HNMR.htm
https://www.benchchem.com/product/b1511430?utm_src=pdf-body
https://www.medchemexpress.com/glycocyamine-d2.html
https://pubmed.ncbi.nlm.nih.gov/19288536/
https://www.benchchem.com/product/b1511430?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21742455/
https://flore.unifi.it/retrieve/e398c378-d199-179a-e053-3705fe0a4cff/CrGAAJPBA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1511430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4.1.1 Materials and Reagents

e Glycocyamine-d2 (Internal Standard)

e Glycocyamine and Creatine standards

o Acetonitrile (ACN), HPLC grade

e Butanolic-HCI (3N)

» Mobile Phase A: Water with 0.1% formic acid

» Mobile Phase B: Acetonitrile with 0.1% formic acid
e Supelcosil™ LC-ABZ column (or equivalent)

4.1.2 Sample Preparation

Precipitation: To 50 pL of plasma, add 150 pL of ACN containing the internal standard,
Glycocyamine-d2.

Vortex: Mix thoroughly for 1 minute.

Centrifugation: Centrifuge at 14,000 rpm for 10 minutes to pellet proteins.

Evaporation: Transfer the supernatant to a new tube and evaporate to dryness under a
stream of nitrogen at 40°C.

4.1.3 Derivatization (Butylation)

Add 100 pL of 3N butanolic-HCI to the dried extract.

Incubate at 65°C for 20 minutes.

Evaporate the sample to dryness again under nitrogen at 40°C.

Reconstitute the sample in 100 pL of mobile phase A.

4.1.4 LC-MS/MS Conditions
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LC System: Agilent 1100 series or equivalent

Column: Supelcosil™ LC-ABZ (150 x 4.6 mm)

Flow Rate: 0.8 mL/min

Injection Volume: 20 pL

Gradient: Isocratic elution is often sufficient.

MS System: API 3000 triple quadrupole or equivalent
lonization Mode: Positive Electrospray lonization (ESI+)
MRM Transitions:

o Glycocyamine (butyl ester): m/z 174.1 - 101.0

o Glycocyamine-d2 (butyl ester): m/z 176.1 - 103.0

o Creatine (butyl ester): m/z 188.1 -~ 90.0
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Fig. 2: LC-MS/MS Quantification Workflow
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Synthesis of Glycocyamine

While a detailed, step-by-step protocol for the synthesis of Glycocyamine-d2 is not publicly
available, the general synthesis of unlabeled glycocyamine involves the reaction of glycine with
a guanylation agent. A common laboratory and industrial method reacts glycine with cyanamide
in an aqueous alkaline solution.[15] To produce Glycocyamine-d2, one would start with
commercially available Glycine-2,2-d2 as the precursor.

Conclusion

Glycocyamine-d2 is an indispensable tool for researchers in the fields of metabolism, clinical
chemistry, and drug development. Its well-defined chemical and physical properties, coupled
with its critical role as an internal standard, enable accurate and precise quantification of
glycocyamine in various biological matrices. The methodologies and data presented in this
guide provide a foundational resource for the effective application of Glycocyamine-d2 in a
research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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